N-(2-aminoethyl)cyclopropanecarboxamide hydrochloride
Overview
Description
“N-(2-aminoethyl)cyclopropanecarboxamide hydrochloride” is a compound with the CAS Number: 1221725-62-7. It has a molecular weight of 164.63 and its IUPAC name is this compound .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C6H12N2O.ClH/c7-3-4-8-6(9)5-1-2-5;/h5H,1-4,7H2,(H,8,9);1H
. This code provides a specific textual representation of the compound’s molecular structure. Physical and Chemical Properties Analysis
“this compound” is a solid substance . Its molecular weight is 164.63 .Scientific Research Applications
Synthesis and Derivative Studies
- Derivative Preparation for Antiradiation Drugs : S-Substituted derivatives of 2-aminoethanethiol hydrobromide, a compound related to N-(2-aminoethyl)cyclopropanecarboxamide hydrochloride, have been prepared for testing as antiradiation drugs. The process involved aminoethylation of sulfur-containing anions in N,N- dimethyl formamide (Johnston & Gallagher, 1961).
Potential Antidepressant Activity
- Antidepressant Derivatives : A series of 1-aryl-2-(aminomethyl)cyclopropanecarboxylic acid derivatives, structurally related to this compound, were synthesized and evaluated for potential antidepressant activity. Some derivatives showed higher activity than known antidepressants (Bonnaud et al., 1987).
Biocatalysis in Drug Development
- Biocatalytic Synthesis for HCV Inhibitors : The compound 1-amino cyclopropane-1-carboxylic acid (ACCA) and its derivatives, which include the this compound class, have been used in drug research, particularly for hepatitis C virus (HCV) NS3/4A protease inhibitors. Biocatalytic methods have been developed for the asymmetric synthesis of key chiral intermediates in this domain (Zhu et al., 2018).
NMDA Receptor Antagonism
- NMDA Receptor Antagonist Derivatives : Certain derivatives of (+/-)-(Z)-2-(aminomethyl)-1-phenylcyclopropane, closely related to this compound, have been evaluated as NMDA receptor antagonists. These derivatives were shown to have binding affinity for the receptor in vitro and protected mice from NMDA-induced lethality (Shuto et al., 1995).
Chemotherapeutic Potential
- Evaluation as Cytostatic Agents : N-(aminoalkyl)-4-acetyl-3,5-dimethylpyrrole-2-carboxamides hydrochlorides, structurally similar to this compound, were synthesized and assessed for cytostatic properties, showing promising preliminary results (Bielawski et al., 1993).
Pharmacological Activity
- Antiarrhythmic Activity : N-(2-Aminoethyl)-N-(2-hydroxy-2-phenylethyl)carboxamides were found to have significant antiarrhythmic activity and low toxicity, indicating potential in cardiovascular treatments (Hoang et al., 2018).
Properties
IUPAC Name |
N-(2-aminoethyl)cyclopropanecarboxamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O.ClH/c7-3-4-8-6(9)5-1-2-5;/h5H,1-4,7H2,(H,8,9);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OILOKLDPHZWDAW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NCCN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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